N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide
• InChI: InChI=1S/C15H14N2O4/c1-11-7-8-12(17(19)20)9-14(11)16-15(18)10-21-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: KIZLMLKNSVGMDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)COC2=CC=CC=C2
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide, also known as MNA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNA is a yellow crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Mechanism of Action

The mechanism of action of N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide varies depending on its application. In medicine, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has also been found to induce apoptosis, or programmed cell death, in cancer cells by activating caspase enzymes. In agriculture, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide inhibits the activity of acetolactate synthase, an enzyme involved in the biosynthesis of branched-chain amino acids, leading to the death of plants and insects.
Biochemical and Physiological Effects:
N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has been found to have both biochemical and physiological effects. In medicine, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has also been found to inhibit the growth and migration of cancer cells in vitro and in vivo. In agriculture, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has been shown to inhibit the growth of weeds and pests, leading to increased crop yield. However, the use of N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide as a herbicide and insecticide may also have negative effects on non-target organisms and the environment.

Advantages and Limitations for Lab Experiments

N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has several advantages for lab experiments, including its high purity and stability, and its ability to dissolve in organic solvents. However, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide also has several limitations, including its low water solubility, which may limit its application in aqueous environments. N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide is also relatively expensive compared to other compounds, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research and development of N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide. In medicine, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide could be further studied for its potential as a novel anti-inflammatory and analgesic agent, as well as its ability to induce apoptosis in cancer cells. In agriculture, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide could be further tested for its efficacy as a herbicide and insecticide, as well as its potential to be used in integrated pest management strategies. In material science, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide could be further explored as a precursor for the synthesis of other compounds with potential applications in electronics and catalysis. Overall, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has the potential to be a versatile and valuable compound in various fields of research and development.

Synthesis Methods

N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide can be synthesized through a multistep process involving the reaction of 2-methyl-5-nitroaniline with phenoxyacetyl chloride in the presence of a base such as pyridine. The resulting product is then purified through recrystallization using solvents such as ethanol or acetonitrile. The yield of N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide can be improved by optimizing the reaction conditions such as temperature, concentration, and reaction time.

Scientific Research Applications

N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has been found to have potential applications in various fields such as medicine, agriculture, and material science. In medicine, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. In agriculture, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has been tested as a herbicide and insecticide due to its ability to inhibit enzymes involved in plant growth and insect metabolism. In material science, N-(2-methyl-5-nitrophenyl)-2-phenoxyacetamide has been used as a precursor for the synthesis of other compounds such as metal complexes and polymers.